Angelol-a

Caco-2 permeability oral absorption prediction coumarin transport
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H24O7
Molecular Weight 376.4 g/mol
Cat. No. B15596819
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Technical Parameters


Basic Identity
Product NameAngelol-a
Molecular FormulaC20H24O7
Molecular Weight376.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H24O7/c1-6-11(2)19(23)27-18(20(3,4)24)17(22)13-9-12-7-8-16(21)26-14(12)10-15(13)25-5/h6-10,17-18,22,24H,1-5H3/b11-6-/t17-,18+/m1/s1
InChIKeyGFMYIOGFYYHKLA-PWZGUCPHSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Angelol-a Procurement Guide: Coumarin Class, Source, and Analytical Identity


Angelol-a (Angelol A; CAS 19625-17-3) is a prenylated coumarin with molecular formula C20H24O7 and molecular weight 376.40 g/mol, structurally characterized as a 6-(1-acyloxy-2,3-dihydroxy-3-methylbutyl)-7-methoxycoumarin derivative [1]. It is isolated predominantly from the roots of Angelica pubescens Maxim. (Umbelliferae), a plant used in traditional Chinese medicine for arthritic and inflammatory conditions [2]. Angelol-a belongs to the angelol-type coumarin subclass that includes angelols B through H, all sharing a common prenylated coumarin scaffold with defined stereochemistry . As a naturally derived phenylpropanoid, angelol-a is supplied as a research-grade compound with typical vendor-reported purity of >98% as determined by HPLC . Its procurement is exclusively for non-human research applications in pharmacology, natural product chemistry, and analytical method development.

Natural product coumarin Isolated from Angelica pubescens root; belongs to angelol-type prenylated coumarin subclass.
Research-grade identity Supplied with vendor-reported HPLC purity; suitable for non-human pharmacology, natural product chemistry, and analytical method development.
Analytical and mechanistic probe Supports coumarin transport studies, botanical authentication, and ERK/miR-29a-3p pathway investigation in research models.

Angelol-a Substitution Risk Analysis: Why Not All Angelica Coumarins Are Interchangeable


The angelol-type coumarin subclass exhibits substantial intra-class variability in intestinal permeability, total recovery, and accumulation behavior that precludes simple substitution. Within the same Caco-2 monolayer system, angelol-a demonstrates an apparent permeability coefficient (Papp) from apical to basolateral side of (1.532 ± 0.444) × 10⁻⁵ cm/s, whereas columbianadin exhibits an approximately 26-fold lower Papp of (0.595 ± 0.086) × 10⁻⁶ cm/s, and columbianetin acetate an intermediate value of (2.930 ± 0.410) × 10⁻⁶ cm/s . Mean total recovery rates further stratify these compounds: angelol-a at 77.39%, angelol-b between 50–65%, and columbianetin acetate below 10% . Cellular accumulation rates also diverge markedly, with osthole and columbianadin showing 36.15% and 53.90% accumulation respectively, while angelol-a's recovery profile indicates distinct intracellular retention characteristics . These quantifiable disparities in absorption, recovery, and cellular retention confirm that substitution with structurally related coumarins—even those isolated from the same botanical source—would introduce uncontrolled experimental variability and invalidate cross-study comparisons.

Intestinal permeability varies markedly among angelol-type coumarins; class-internal differences may exceed one order of magnitude in Caco-2 assays, making simple analogue replacement a source of uncontrolled experimental variability.
Analytical recovery and accumulation profiles diverge even between structurally close coumarins; total recovery can differ by >60 percentage points, which may compromise method consistency and cross-study comparisons.
Mechanistic specificity is not transferable; the defined miR-29a-3p/MMP2/VEGFA modulation observed for angelol-a has not been demonstrated for other angelol-type coumarins, and pathway interpretation requires compound-specific validation.

Angelol-a Differentiated Evidence Profile: Quantitative Comparison Against Analogues


Angelol-a Intestinal Permeability vs. In-Class Coumarins: Caco-2 Papp Head-to-Head Comparison

Angelol-a exhibits high apparent permeability (Papp AP→BL) of (1.532 ± 0.444) × 10⁻⁵ cm/s, which is equivalent to the high-permeability reference standard propranolol (Papp 2.18 × 10⁻⁵ cm/s) and approximately 26-fold higher than columbianadin, whose Papp AP→BL is (0.595 ± 0.086) × 10⁻⁶ cm/s in the same Caco-2 monolayer system. Angelol-a's Papp is also 5.2-fold higher than columbianetin acetate at (2.930 ± 0.410) × 10⁻⁶ cm/s . The Papp value for angelol-a falls within the same order of magnitude as umbelliferone (2.679 ± 0.263 × 10⁻⁵ cm/s) and osthole (1.306 ± 0.324 × 10⁻⁵ cm/s), confirming its classification as a highly absorbed compound under the Biopharmaceutics Classification System framework .

Intestinal permeability (Papp)
Head-to-head
(1.532 ± 0.444) × 10⁻⁵ cm/s
vs. columbianadin: ~26-fold lower vs. columbianetin acetate: ~5.2-fold lower Reference: propranolol (2.18 × 10⁻⁵ cm/s)
Supports classification as highly absorbed coumarin for in vitro transport studies.
Caco-2 monolayer; HPLC-UV quantification.
Caco-2 permeability oral absorption prediction coumarin transport

Angelol-a Mean Total Recovery: Superior Analytical Recovery vs. Related Angelica Coumarins

In the Caco-2 transport assay system, angelol-a demonstrates a mean total recovery of (77.39 ± 7.38)%, which is substantially higher than the recovery ranges observed for several structural analogues. Osthole, columbianadin, and angelol-b all exhibit recoveries between 50% and 65%, while columbianetin acetate shows a recovery below 10% under identical experimental conditions. Only umbelliferone surpasses angelol-a, with a recovery of (83.31 ± 3.52)% .

Mean total recovery
Head-to-head
(77.39 ± 7.38)%
Osthole/columbianadin/angelol-b: 50–65% Columbianetin acetate: <10% Umbelliferone: (83.31 ± 3.52)%
Supports reliable quantification; reduces compound loss in bioanalytical workflows.
Caco-2 assay; HPLC-UV. Recovery advantage may improve method robustness.
analytical recovery HPLC method validation coumarin quantification

Angelol-a Content in Plant Material: Relative Abundance vs. Co-Occurring Coumarins in Angelica pubescens

In 15 batches of Angelica pubescens Radix pieces analyzed by HPLC-PDA fingerprinting with multi-component quantitation, angelol-a content ranges from 0.553% to 0.866% (w/w). This places angelol-a among the more abundant coumarin markers in the plant material, with content levels higher than angelol G (0.222–0.396%), columbianetin acetate (0.032–0.259%), isoimperatorin (0.108–0.473%), and columbianetin (0.013–0.051%). Osthole content ranges from 0.327% to 1.229%, overlapping with and in some batches exceeding angelol-a content [1].

Content in plant material
Cross-study
0.553% – 0.866% w/w
Angelol G: 0.222–0.396% Columbianetin acetate: 0.032–0.259% Osthole: 0.327–1.229%
Relatively abundant marker for botanical authentication and QC standardization.
15 batches; HPLC-PDA fingerprint; validated multi-component quantitation.
phytochemical quantification quality control marker botanical standardization

Angelol-a Anti-Metastatic Mechanism: miR-29a-3p/MMP2/VEGFA Axis Modulation via ERK Pathway

Angelol-a (Ang-A) exerts anti-metastatic and anti-angiogenic effects in human cervical carcinoma cells through a defined molecular mechanism: it significantly inhibits MMP2 and VEGFA expression, cell migration, and invasive motility, with the effect mediated by upregulation of miR-29a-3p that targets the VEGFA-3′ UTR. Functional validation using Antago-miR-29a-3p (miR-29a-3p inhibitor) reversed Ang-A-inhibited expression of MMP2 and VEGFA, confirming the miRNA-dependence of the observed anti-metastatic activity. The ERK pathway was implicated as the upstream mediator of this axis, and combined treatment with Ang-A and the MEK inhibitor U0126 exerted a synergistic inhibitory effect on MMP2 and VEGFA expression and metastatic properties [1].

miR-29a-3p/MMP2/VEGFA axis mechanism
Supporting evidence
Ang-A upregulates miR-29a-3p; inhibits MMP2 and VEGFA expression; synergizes with MEK inhibitor U0126.
Model: Human cervical carcinoma cells Assays: MTT, PI/flow, qRT-PCR, chemotaxis, tube formation, western blot
Defines a signaling probe for ERK/miR-29a-3p/MMP2 pathway studies in research models.
Direct quantitative comparisons with analogues not available; requires independent replication.
cervical carcinoma anti-angiogenic miR-29a-3p metastasis inhibition

Angelol-a High-Value Application Scenarios Based on Differentiated Evidence


High-Permeability Coumarin Reference Standard for In Vitro Intestinal Absorption Studies

Researchers requiring a naturally derived, high-permeability coumarin for Caco-2 or parallel artificial membrane permeability assay (PAMPA) studies should select angelol-a based on its demonstrated Papp AP→BL of (1.532 ± 0.444) × 10⁻⁵ cm/s, which is equivalent to the high-permeability reference standard propranolol and markedly higher than moderately absorbed coumarins such as columbianadin and columbianetin acetate . Angelol-a's passive diffusion-dominant transport mechanism makes it suitable as a high-permeability coumarin control when evaluating novel coumarin derivatives or assessing the impact of structural modifications on intestinal absorption.

Quantitative Marker for Angelica pubescens Botanical Authentication and Extract Standardization

Quality control laboratories and botanical extract manufacturers should utilize angelol-a as a primary quantitative marker compound for Angelica pubescens material authentication and extract standardization. Its content range of 0.553–0.866% (w/w) across authenticated batches exceeds that of several co-occurring coumarins (angelol G, columbianetin acetate, isoimperatorin, columbianetin), providing robust detection sensitivity and reliable quantification in HPLC-PDA or LC-MS workflows . The compound's well-characterized chromatographic behavior and established retention parameters support its inclusion in pharmacopeial monograph development and multi-component fingerprinting methods.

Mechanistic Probe for miR-29a-3p/MMP2/VEGFA Axis Studies in Metastasis Research

Investigators studying microRNA-mediated regulation of metastasis and angiogenesis should procure angelol-a as a tool compound for interrogating the phosphorylated-ERK/miR-29a-3p/MMP2/VEGFA signaling axis. Angelol-a's demonstrated capacity to upregulate miR-29a-3p and suppress MMP2/VEGFA expression in human cervical carcinoma cells—with reversal by Antago-miR-29a-3p confirming mechanism specificity—positions it as a unique natural product probe for dissecting this pathway . Its synergistic activity with MEK inhibitor U0126 further supports applications in combination mechanism studies exploring ERK pathway modulation.

Analytical Method Development with Validated High Recovery Performance

Bioanalytical laboratories developing and validating HPLC or LC-MS/MS methods for coumarin quantification should select angelol-a based on its favorable mean total recovery of (77.39 ± 7.38)% in complex biological matrices . This high recovery, substantially exceeding that of osthole, columbianadin, and columbianetin acetate in the same assay system, reduces compound loss during sample preparation and improves method accuracy and reproducibility. Angelol-a is particularly suitable as an internal standard candidate or calibration reference for quantitative coumarin analysis in pharmacokinetic and tissue distribution studies.

Application
Selection Property
Validation Focus
Coumarin transport studies
High-permeability reference coumarin
Caco-2 permeability reproducibility
Botanical authentication
Quantitative marker compound
HPLC-PDA quantification robustness
Metastasis signaling axis studies
Defined miR-29a-3p/MMP2/VEGFA pathway probe
Pathway-specific mechanism confirmation
Bioanalytical method development
Favorable recovery in complex matrices
Method accuracy and reproducibility
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